![molecular formula C18H23N3O2S B5545334 3-[({1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-4-piperidinyl}oxy)methyl]pyridine](/img/structure/B5545334.png)
3-[({1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-4-piperidinyl}oxy)methyl]pyridine
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Overview
Description
3-[({1-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-4-piperidinyl}oxy)methyl]pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a pyridine-based molecule that has been synthesized using various methods and has shown promising results in various biochemical and physiological studies.
Scientific Research Applications
Synthesis and Derivative Studies
Research has focused on synthesizing novel thiazolopyridine derivatives, exploring their chemical properties, and evaluating their potential applications. For instance, Lamphon et al. (2004) and El‐Emary et al. (2005) conducted studies on the synthesis of unknown thiazolinone and thiazolo[3,2-a]pyridine derivatives, revealing novel methods for creating compounds with potential pharmacological applications Lamphon et al., 2004; El‐Emary et al., 2005.
Antimicrobial Activity
Several studies have explored the antimicrobial properties of thiazolopyridine derivatives. For example, Suresh et al. (2016) synthesized a new series of thiazolo[3,2-a]pyridine derivatives and evaluated their antibacterial and antifungal activities, finding significant biological activity against tested microorganisms Suresh et al., 2016.
Anticancer Potential
Research has also indicated the potential anticancer properties of thiazolopyridine derivatives. Ivasechko et al. (2022) synthesized novel pyridine-thiazole hybrid molecules and screened their cytotoxic action towards different types of tumor cell lines, revealing high antiproliferative activity and suggesting their potential as anticancer agents Ivasechko et al., 2022.
Corrosion Inhibition
The corrosion inhibition effect of aryl pyrazolo pyridines, including thiazolopyridine derivatives, on metals in acidic environments has been studied. Sudheer and Quraishi (2015) investigated the inhibition effect of these compounds on copper corrosion, demonstrating their efficacy as cathodic type inhibitors Sudheer & Quraishi, 2015.
Synthesis Methodologies
Significant research has been dedicated to developing efficient synthesis methods for thiazolopyridine derivatives. Mekheimer et al. (2011) reported a green, efficient, three-component synthesis of thiazolo[3,2-a]pyridine derivatives under neat conditions, highlighting an environmentally friendly approach to synthesizing these compounds Mekheimer et al., 2011.
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2-propyl-1,3-thiazol-4-yl)-[4-(pyridin-3-ylmethoxy)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S/c1-2-4-17-20-16(13-24-17)18(22)21-9-6-15(7-10-21)23-12-14-5-3-8-19-11-14/h3,5,8,11,13,15H,2,4,6-7,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRPUVRMCKGGBBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)N2CCC(CC2)OCC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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